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(fluoromethyl)cyclopropanecarbox

ylate

Cat. No.: B1397453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a detailed examination of the physicochemical properties of Ethyl 1-
(fluoromethyl)cyclopropanecarboxylate, a molecule of interest in medicinal chemistry and

materials science. Given the limited publicly available experimental data for this specific

compound, this document integrates predicted data with established, field-proven

methodologies for empirical determination. This approach ensures a scientifically grounded

resource for researchers, enabling them to anticipate molecular behavior and design robust

experimental plans.

Introduction: The Significance of Fluorination in
Cyclopropane Scaffolds
Ethyl 1-(fluoromethyl)cyclopropanecarboxylate belongs to a class of compounds that

merges the unique conformational constraints of a cyclopropane ring with the modulating

effects of fluorination. The incorporation of a fluoromethyl group can significantly alter a

molecule's metabolic stability, lipophilicity, and binding interactions, making it a valuable motif in
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the design of novel therapeutics and functional materials. Understanding the fundamental

physicochemical properties of this building block is paramount for its effective application.

Molecular Identity and Structure
A precise understanding of the compound's identity is the foundation of any physicochemical

analysis.

Identifier Value

Chemical Name Ethyl 1-(fluoromethyl)cyclopropanecarboxylate

Synonyms

ethyl 1-(fluoromethyl)cyclopropane-1-

carboxylate; 1-fluoromethyl-

cyclopropanecarboxylic acid ethyl ester;

Cyclopropanecarboxylic acid, 1-(fluoromethyl)-,

ethyl ester[1]

CAS Number 917095-87-5[1][2]

Molecular Formula C7H11FO2

Molecular Weight 146.16 g/mol

Chemical Structure ```dot

graph chemical_structure {

layout=neato;

node [shape=plaintext];

edge [len=1.5];

C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C_ester [label="C"]; O_double [label="O"];

O_single [label="O"]; C_ethyl1 [label="CH2"]; C_ethyl2 [label="CH3"]; C_fm [label="CH2F"];

C1 -- C2; C2 -- C3; C3 -- C1; C1 -- C_ester; C1 -- C_fm; C_ester -- O_double [style=double];

C_ester -- O_single; O_single -- C_ethyl1; C_ethyl1 -- C_ethyl2; }
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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